1-{[(3-bromobenzyl)thio]acetyl}azepane

• IUPAC Name: 1-(azepan-1-yl)-2-[(3-bromophenyl)methylsulfanyl]ethanone
• InChI: InChI=1S/C15H20BrNOS/c16-14-7-5-6-13(10-14)11-19-12-15(18)17-8-3-1-2-4-9-17/h5-7,10H,1-4,8-9,11-12H2
• InChI Key: SGVVFIUAQZDNJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSCC2=CC(=CC=C2)Br
• Molecular Formula: C15H20BrNOS
• Molecular Weight: 342.3 g/mol

Description

1-{[(3-bromobenzyl)thio]acetyl}azepane, also known as BZA, is a compound that has been of interest to researchers due to its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 1-{[(3-bromobenzyl)thio]acetyl}azepane is not fully understood, but it is believed to interact with certain receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
1-{[(3-bromobenzyl)thio]acetyl}azepane has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to affect the levels of certain neurotransmitters in the brain, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[(3-bromobenzyl)thio]acetyl}azepane in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-{[(3-bromobenzyl)thio]acetyl}azepane, including further investigation into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a drug candidate for the treatment of various diseases. Additionally, 1-{[(3-bromobenzyl)thio]acetyl}azepane could be used as a starting material for the synthesis of other compounds with potential applications in various scientific fields.
Conclusion
In conclusion, 1-{[(3-bromobenzyl)thio]acetyl}azepane is a compound that has been of interest to researchers due to its potential applications in various scientific fields. Its synthesis method is relatively simple, and it has been shown to have various biochemical and physiological effects. However, its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. There are several future directions for research on 1-{[(3-bromobenzyl)thio]acetyl}azepane, including further investigation into its mechanism of action and the development of more efficient synthesis methods.

Synthesis Methods

The synthesis of 1-{[(3-bromobenzyl)thio]acetyl}azepane involves the reaction of 3-bromobenzyl chloride with azepane in the presence of a base, followed by the addition of thioacetic acid. The resulting product is then purified through column chromatography to yield 1-{[(3-bromobenzyl)thio]acetyl}azepane in high purity.

Scientific Research Applications

1-{[(3-bromobenzyl)thio]acetyl}azepane has been used in various scientific research applications, including as a ligand for metal catalysts, a building block for the synthesis of other compounds, and a potential drug candidate for the treatment of various diseases.